1-(2-bromobenzyl)-4-(4-nitrobenzyl)piperazine oxalate

• IUPAC Name: 1-[(2-bromophenyl)methyl]-4-[(4-nitrophenyl)methyl]piperazine;oxalic acid
• InChI: InChI=1S/C18H20BrN3O2.C2H2O4/c19-18-4-2-1-3-16(18)14-21-11-9-20(10-12-21)13-15-5-7-17(8-6-15)22(23)24;3-1(4)2(5)6/h1-8H,9-14H2;(H,3,4)(H,5,6)
• InChI Key: YSVHWPLCUBSPLT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=C(C=C2)[N+](=O)[O-])CC3=CC=CC=C3Br.C(=O)(C(=O)O)O
• Molecular Formula: C20H22BrN3O6
• Molecular Weight: 480.3 g/mol

Description

1-(2-bromobenzyl)-4-(4-nitrobenzyl)piperazine oxalate is a chemical compound that has gained significant attention in the scientific community due to its potential use in various research applications. This compound is a piperazine derivative that has been synthesized through various methods, and its mechanism of action and physiological effects have been studied extensively.

Mechanism of Action

The mechanism of action of 1-(2-bromobenzyl)-4-(4-nitrobenzyl)piperazine oxalate involves its binding to serotonin receptors, particularly the 5-HT1A and 5-HT2A receptors. This binding leads to the activation of various signaling pathways, including the phosphatidylinositol and cyclic AMP pathways. The activation of these pathways leads to various physiological effects, including the regulation of mood, anxiety, stress, cognition, perception, and behavior.
Biochemical and Physiological Effects:
1-(2-bromobenzyl)-4-(4-nitrobenzyl)piperazine oxalate has been shown to have various biochemical and physiological effects, including the regulation of serotonin receptors and their signaling pathways. This compound has been shown to have high affinity for the 5-HT1A and 5-HT2A receptors, leading to the activation of various signaling pathways. These effects have been studied extensively in vitro and in vivo, and have shown promising results in the regulation of mood, anxiety, stress, cognition, perception, and behavior.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(2-bromobenzyl)-4-(4-nitrobenzyl)piperazine oxalate in lab experiments include its high affinity for serotonin receptors, particularly the 5-HT1A and 5-HT2A receptors. This compound has been shown to have potent effects on these receptors, leading to the activation of various signaling pathways. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for specialized equipment and expertise in its handling and synthesis.

Future Directions

There are several future directions for the study of 1-(2-bromobenzyl)-4-(4-nitrobenzyl)piperazine oxalate, including the development of new synthesis methods, the study of its effects on other serotonin receptors, and the exploration of its potential therapeutic uses. This compound has shown promising results in the regulation of mood, anxiety, stress, cognition, perception, and behavior, and further research is needed to fully understand its potential applications. Additionally, the study of its potential toxicity and safety profile is also an important area for future research.

Synthesis Methods

1-(2-bromobenzyl)-4-(4-nitrobenzyl)piperazine oxalate can be synthesized through various methods, including the reaction of 1-bromo-2-(4-nitrobenzyl)piperazine with benzyl bromide in the presence of a base. The reaction is carried out in anhydrous conditions, and the product is obtained through recrystallization in ethanol. Other methods of synthesis include the reaction of 1-bromo-2-(4-nitrobenzyl)piperazine with 4-bromobenzyl bromide in the presence of a base, and the reaction of 1-bromo-2-(4-nitrobenzyl)piperazine with benzyl chloride in the presence of a base.

Scientific Research Applications

1-(2-bromobenzyl)-4-(4-nitrobenzyl)piperazine oxalate has been used in various scientific research applications, including the study of serotonin receptors and their role in various physiological processes. This compound has been shown to have high affinity for the 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and stress. It has also been used in the study of the 5-HT2A receptor, which is involved in the regulation of cognition, perception, and behavior.